Cas no 1226240-79-4 (1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile)

• Product Name: 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile
• CAS No: 1226240-79-4
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 5917247
• PubChem ID: 82086172
• Update Time: 2025-05-20

1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 1-[(2-methylphenyl)methyl]-
• 1226240-79-4
• AKOS022314555
• 1-(2-Methylbenzyl)-1H-indole-3-carbonitrile
• 1-[(2-methylphenyl)methyl]-1H-indole-3-carbonitrile

• Inchi： 1S/C17H14N2/c1-13-6-2-3-7-14(13)11-19-12-15(10-18)16-8-4-5-9-17(16)19/h2-9,12H,11H2,1H3
• InChI Key： RTUHOSUHKFIZNV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C2=C(C=CC=C2)C(C#N)=C1

Computed Properties

• Exact Mass: 246.115698455g/mol
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 460.2±33.0 °C(Predicted)

Additional information on 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile

Introduction to 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile (CAS No: 1226240-79-4)

1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1226240-79-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and applications in drug development. The structural framework of 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile consists of an indole core substituted with a methyl-benzyl group at the 1-position and a carbonitrile moiety at the 3-position. Such structural features make it a valuable scaffold for synthesizing novel bioactive molecules.

The synthesis and characterization of 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile have garnered attention due to its potential in modulating various biological pathways. The presence of the carbonitrile group introduces a polar region that can enhance binding affinity to biological targets, while the aromatic methyl-benzyl side chain provides steric and electronic properties that can be fine-tuned for specific pharmacological effects. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

In the context of modern drug discovery, 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile has been explored as a precursor for developing small-molecule inhibitors targeting critical enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its utility in generating analogs that exhibit inhibitory activity against kinases, which are pivotal in cell signaling cascades. The indole core, known for its pharmacological versatility, has been extensively modified to enhance potency and selectivity. The incorporation of the methyl-benzyl group at the 1-position appears to stabilize the molecule while maintaining flexibility for further derivatization.

One of the most compelling aspects of 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile is its role in developing next-generation therapeutics. Researchers have leveraged its structural motif to create compounds with improved pharmacokinetic profiles, including better solubility and bioavailability. The carbonitrile group not only contributes to hydrophilicity but also serves as a handle for further chemical transformations, such as amidation or esterification, which can tailor the compound’s properties for specific therapeutic needs. This adaptability makes it a cornerstone in medicinal chemistry libraries.

The exploration of 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile has also shed light on its potential in addressing emerging therapeutic challenges. For example, recent research has highlighted its role in developing treatments for resistant bacterial infections by targeting bacterial biofilm formation. The compound’s ability to disrupt essential bacterial processes while exhibiting low toxicity toward human cells makes it an attractive candidate for further clinical investigation. Additionally, its interaction with mitochondrial respiration has been studied as a potential strategy for managing metabolic disorders.

From a synthetic chemistry perspective, the preparation of 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile exemplifies the elegance of multi-step organic synthesis. Key synthetic strategies involve palladium-catalyzed cross-coupling reactions to introduce the methyl-benzyl group and nucleophilic substitution or cyanation reactions to install the carbonitrile moiety. These methodologies not only highlight the compound’s synthetic accessibility but also underscore the importance of transition metal catalysis in modern pharmaceutical synthesis. Advances in flow chemistry have further streamlined its production, allowing for scalable and sustainable manufacturing processes.

The pharmacological evaluation of derivatives derived from 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile has yielded promising results in preclinical studies. These studies have revealed that subtle modifications to the indole core can significantly alter biological activity. For instance, replacing hydrogen atoms with halogens or introducing nitrogen-containing substituents can enhance binding affinity to target proteins. Such findings underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates based on this scaffold.

The future prospects of 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile are vast and multifaceted. As computational tools become more sophisticated, virtual screening techniques are being employed to identify novel derivatives with enhanced therapeutic potential. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields and purity standards. Collaborative efforts between academia and industry are driving innovation by combining expertise in medicinal chemistry, bioinformatics, and chemical engineering.

In summary, 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile (CAS No: 1226240-79-4) represents a cornerstone compound in pharmaceutical research due to its versatile structural features and broad spectrum of biological activities. Its synthesis, characterization, and application in drug discovery highlight the ongoing advancements in medicinal chemistry and chemical biology. As research continues to uncover new therapeutic applications for this compound and its derivatives, 1-(2-Methyl-benzyl)-1H-indole-3-carbonitrile is poised to play an increasingly pivotal role in addressing global health challenges.